4-Bromo-2-cyanobenzaldehyde
Overview
Description
4-Bromo-2-cyanobenzaldehyde, also known as 5-bromo-2-formylbenzonitrile, is a chemical compound with the molecular formula C8H4BrNO . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom, a cyano group, and a formyl group . The linear formula of this compound is C8H4BrNO .Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 210.03 . The compound should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Advancements in Bromovinyl Aldehyde Chemistry :
- Bromovinyl aldehydes, including compounds like 2-bromo-cyclohexenecarbaldehyde and 2-bromobenzaldehyde, are critical in synthesizing compounds with potential biological, medicinal, and material applications. They are particularly notable in palladium-catalyzed cross-coupling reactions (Ghosh & Ray, 2017).
Catalytic Synthesis of Indenols and Indanones :
- Research indicates that o-Bromobenzaldehyde can be used in palladium-catalyzed processes to produce indenol derivatives. This method also allows the conversion of these derivatives into indanones, showcasing the compound's versatility in organic synthesis (Gevorgyan, Quan & Yamamoto, 1999).
Synthesis of Benzyl Alcohol Derivatives :
- In a hydrogenation system using Pd/C catalysts, 4-cyanobenzaldehyde can be efficiently converted into benzyl alcohol derivatives. This indicates the potential use of similar bromo-substituted benzaldehydes in creating valuable chemical derivatives (Yoswathananont et al., 2005).
Synthesis of Schiff Bases for Copper Ion Detection :
- Bromo-substituted benzaldehydes have been utilized in synthesizing Schiff bases for preconcentration and detection of copper ions in water samples, demonstrating their utility in environmental analysis and monitoring (Fathi & Yaftian, 2009).
Formation of Thiolesters in Model Systems :
- The reaction of benzaldehydes, including bromo-substituted variants, with azobenzene has been shown to produce thiolesters, mimicking the function of the pyruvate dehydrogenase complex. This suggests potential applications in biochemical and enzymatic studies (Kageyama & Murata, 2005).
Synthesis of Non-Peptide CCR5 Antagonists :
- Bromo-substituted benzaldehydes have been used in synthesizing intermediates for non-peptide CCR5 antagonists, highlighting their importance in pharmaceutical research and drug development (Cheng De-ju, 2015).
Structural Characterization and Synthesis of Re(I) Complexes :
- Studies involving the synthesis of tricarbonylrhenium(I) complexes with bromo-substituted benzaldehyde Schiff base ligands provide insights into their potential applications in materials science and coordination chemistry (Mirkhani et al., 2010).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
5-bromo-2-formylbenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO/c9-8-2-1-6(5-11)7(3-8)4-10/h1-3,5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIMYDLFCAWTIMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C#N)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80695473 | |
Record name | 5-Bromo-2-formylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80695473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
523977-64-2 | |
Record name | 5-Bromo-2-formylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80695473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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